BMP-4

• Molecular Formula: C52H93N25O13S
• Molecular Weight: 1308.5 g/mol
• InChI: InChI=1S/C52H93N25O13S/c53-15-3-1-10-29(69-40(80)28(55)9-5-17-65-50(58)59)41(81)70-30(11-2-4-16-54)43(83)74-34(23-39(57)79)48(88)77-20-8-14-37(77)47(87)73-33(22-38(56)78)45(85)76-36(25-91)46(86)72-31(12-6-18-66-51(60)61)42(82)71-32(13-7-19-67-52(62)63)44(84)75-35(49(89)90)21-27-24-64-26-68-27/h24,26,28-37,91H,1-23,25,53-55H2,(H2,56,78)(H2,57,79)(H,64,68)(H,69,80)(H,70,81)(H,71,82)(H,72,86)(H,73,87)(H,74,83)(H,75,84)(H,76,85)(H,89,90)(H4,58,59,65)(H4,60,61,66)(H4,62,63,67)/t28-,29-,30-,31-,32-,33-,34-,35-,36-,37-/m0/s1
• InChIKey: CAJMJFZJBYJDGF-ZHTQEPFFSA-N

BMP-4 Recombinant Protein: Scientific Identity and Procurement Starting Point

Bone Morphogenetic Protein 4 (BMP-4) is a member of the TGF-β superfamily, classified within the BMP-2/4 subfamily based on sequence homology and shared receptor usage [1]. It functions as a secreted disulfide-linked homodimeric glycoprotein, engaging type I (ALK2/ALK3/ALK6) and type II (BMPR-II, ACTR-IIA, ACTR-IIB) serine/threonine kinase receptors to activate SMAD1/5/8-dependent signaling [1]. BMP-4 is a critical regulator of mesoderm induction, epidermal fate determination, and primordial germ cell specification during early embryogenesis [2]. Commercially, recombinant BMP-4 is available from multiple expression systems (E. coli, CHO, HEK293, HeLa), with bioactivity typically quantified by ED50 values in the 2–15 ng/mL range using ATDC-5 cell alkaline phosphatase induction assays.

Pathway TGF-β/BMP SMAD1/5/8 signaling studies

Cell Models Stem cell differentiation, mesoderm and endoderm specification

Assay Format ALP induction, bone nodule formation, luciferase reporter assays

• [1] Khodr V, Machillot P, Migliorini E, Reiser JB, Picart C. High throughput measurements of bone morphogenetic protein (BMP)/BMP receptors interactions using bio-layer interferometry. Biointerphases. 2021 Jun 8;16(3):031001. doi: 10.1116/6.0000926. View Source
• [2] Wilson PA, Hemmati-Brivanlou A. Induction of epidermis and inhibition of neural fate by Bmp-4. Nature. 1995 Jul 27;376(6538):331-3. doi: 10.1038/376331a0. View Source

Why BMP-4 Cannot Be Simply Replaced by BMP-2 or Other TGF-β Family Members in Defined Protocols

Although BMP-2 and BMP-4 are grouped within the same subfamily and share approximately 85% amino acid sequence identity, they exhibit quantitatively distinct receptor binding kinetics, co-receptor interactions, and downstream functional outputs that preclude generic interchangeability [1]. BMP-4 displays significantly lower affinity for type-II receptors (BMPR-II KD ~56 nM vs ~5.4 nM for BMP-2, approximately 10-fold difference), fundamentally altering signaling dynamics [1]. Furthermore, BMP-4 is the preferred ligand among BMPs for the RGM family of co-receptors—particularly RGMB (KD = 2.6 nM)—a level of interaction specificity not shared with BMP-7 or BMP-9 [2]. These molecular differences translate into context-dependent functional outcomes where BMP-4 uniquely induces epidermal fate (a property Activin A cannot replicate) and synergizes with Activin A to enhance definitive endoderm specification by 15–20% above Activin A alone. The quantitative evidence below demonstrates that BMP-4 occupies a distinct functional niche that cannot be adequately addressed by substituting in-class analogs.

BMP-4 (Selected)

BMP-2 / In-Class Analogs

Reported lower type-II receptor affinity may alter signaling dynamics

Higher BMPR-II affinity may shift potency context and dose-response interpretation

Reported preferential RGMB co-receptor binding profile

RGMB interaction specificity may not transfer to BMP-2 or BMP-7

Context-dependent epidermal fate induction and Activin A synergism

Functional outcomes may not replicate with in-class analogs or Activin A alone

• [1] Khodr V, Machillot P, Migliorini E, Reiser JB, Picart C. High throughput measurements of bone morphogenetic protein (BMP)/BMP receptors interactions using bio-layer interferometry. Biointerphases. 2021 Jun 8;16(3):031001. doi: 10.1116/6.0000926. View Source
• [2] Babitt JL, Wu Q, Sun CC, Lin HY. Repulsive guidance molecule (RGM) family proteins exhibit differential binding kinetics for bone morphogenetic proteins (BMPs). PLOS ONE. 2012;7(9):e46307. doi: 10.1371/journal.pone.0046307. View Source

BMP-4 Quantitative Differentiation Evidence: Head-to-Head and Comparative Data for Procurement Decisions

BMP-4 Demonstrates Superior Potency to BMP-2 in Rat Osteoprogenitor Bone Nodule Formation at Equivalent Doses

In a direct head-to-head comparison using rat osteoprogenitor cells in a bone nodule-forming assay, BMP-4 at an optimal concentration of 25 ng/mL stimulated bone nodule numbers to approximately 250% of untreated controls. BMP-2, tested under identical conditions at the same concentration, showed reduced potency compared to BMP-4 [1]. This demonstrates that BMP-4 achieves a higher osteogenic output at matched dosing in this model system.

Osteogenic Output

Head-to-head

BMP-4 25 ng/mL: ~250% of control BMP-2 25 ng/mL: reported lower potency

Reported higher nodule-forming output in rat osteoprogenitor model

Model-specific response context; identical dosing conditions

Evidence Dimension	Bone nodule formation (osteogenic differentiation potency)
Target Compound Data	BMP-4 at 25 ng/mL: ~250% of control nodule numbers
Comparator Or Baseline	BMP-2 at 25 ng/mL: reduced potency compared to BMP-4 (quantitative nodule count not explicitly reported but statistically lower within the same study)
Quantified Difference	BMP-4 > BMP-2 in potency ranking; BMP-4 and BMP-6 both achieved ~250% of control, while BMP-2 was described as having reduced potency
Conditions	Rat osteoprogenitor cells; bone nodule-forming assay system; optimal concentration 25 ng/mL; alkaline phosphatase and bromodeoxyuridine double labeling

Why This Matters

For researchers performing osteogenic differentiation assays, BMP-4 delivers higher nodule-forming output per unit dose than BMP-2, enabling more efficient mineralization readouts at lower or equivalent cytokine concentrations.

• [1] Hughes FJ, Collyer J, Stanfield M, Goodman SA. The effects of bone morphogenetic protein-2, -4, and -6 on differentiation of rat osteoblast cells in vitro. Endocrinology. 1995 Jun;136(6):2671-7. doi: 10.1210/endo.136.6.7750491. View Source

BMP-4 vs BMP-2: Quantitatively Distinct Receptor Binding Kinetics Across All Type-I and Type-II BMP Receptors

Bio-layer interferometry (BLI) measurements under identical experimental conditions revealed that BMP-4 and BMP-2 exhibit profoundly different binding affinities across BMP receptors. For type-I receptors, BMP-4 binds ALK3 with KD = 1.7 ± 0.5 nM (vs 0.21 ± 0.03 nM for BMP-2, an ~8-fold lower affinity) and ALK6 with KD = 3.1 ± 0.3 nM (vs 0.5 ± 0.1 nM for BMP-2, ~6-fold lower). The divergence is most pronounced at type-II receptors: BMP-4 binds BMPR-II with KD = 56.0 ± 6.0 nM compared to 5.4 ± 0.8 nM for BMP-2—a greater than 10-fold difference [1]. This differential binding profile directly impacts signaling amplitude, duration, and downstream gene expression programs.

Receptor Binding Kinetics

Head-to-head

BMP-4 BMPR-II KD ~56 nM BMP-2 BMPR-II KD ~5.4 nM (~10× difference) ALK3: ~8× | ALK6: ~6× | ACTR-IIA: ~3.5×

Reported ~10-fold lower type-II receptor affinity for BMP-4

BLI assay; HEPES-NaCl pH 7.4, 25°C; triplicate experiments

Evidence Dimension	Equilibrium dissociation constant (KD) for BMP receptor binding
Target Compound Data	BMP-4: ALK3 KD = 1.7 ± 0.5 nM; ALK6 KD = 3.1 ± 0.3 nM; BMPR-II KD = 56.0 ± 6.0 nM; ACTR-IIA KD = 21.4 ± 3.7 nM
Comparator Or Baseline	BMP-2: ALK3 KD = 0.21 ± 0.03 nM; ALK6 KD = 0.5 ± 0.1 nM; BMPR-II KD = 5.4 ± 0.8 nM; ACTR-IIA KD = 6.1 ± 1.2 nM
Quantified Difference	BMP-4/BMP-2 KD ratio: ~8× for ALK3, ~6× for ALK6, ~10× for BMPR-II, ~3.5× for ACTR-IIA
Conditions	Bio-layer interferometry (OctetRED96e); BMPR-Fc fusion proteins captured on anti-hIgG Fc biosensors; BMP analytes at 2–80 nM; HEPES-NaCl buffer pH 7.4, 25°C; triplicate independent experiments

Why This Matters

The ~10-fold lower affinity of BMP-4 for BMPR-II compared to BMP-2 means that BMP-4 signaling is more dependent on co-receptor presentation and local ligand concentration. This distinction is critical when selecting between BMP-2 and BMP-4 for receptor signaling studies, biomaterial-functionalization strategies, or therapeutic carrier design.

• [1] Khodr V, Machillot P, Migliorini E, Reiser JB, Picart C. High throughput measurements of bone morphogenetic protein (BMP)/BMP receptors interactions using bio-layer interferometry. Biointerphases. 2021 Jun 8;16(3):031001. doi: 10.1116/6.0000926. (Table 2 for KD values.) View Source

BMP-4 Is the Highest-Affinity BMP Ligand for RGM Co-Receptors, with RGMB Binding BMP-4 at KD = 2.6 nM

Surface plasmon resonance (SPR) analysis of RGM co-receptor binding across a panel of BMP ligands (BMP-2, -4, -5, -6, -7, -9) demonstrated that among all BMPs tested, the RGM family exhibits the highest relative affinity for BMP-4. Specifically, RGMB binds BMP-4 with KD = 2.6 nM, compared to KD = 5.5 nM for BMP-2 (a ~2.1-fold preference for BMP-4), KD = 4.5 nM for HJV, and KD = 14 nM for RGMA [1]. In contrast, RGMs exhibit the lowest relative affinity for BMP-7 and show no detectable binding to BMP-9. This positions BMP-4 as the most RGM-responsive BMP ligand in the TGF-β superfamily.

RGMB Co-Receptor Affinity

Cross-study comparable

BMP-4 RGMB KD = 2.6 nM BMP-2 RGMB KD = 5.5 nM (~2.1× preference) BMP-7 RGMB KD = 166 nM (~64× preference)

Reported highest RGMB affinity among BMPs tested

SPR (Biacore); RGM proteins immobilized; kinetic fits

Evidence Dimension	Equilibrium dissociation constant (KD) for RGM co-receptor binding to BMP ligands
Target Compound Data	BMP-4 binding to RGMB: KD = 2.6 nM; to HJV: KD = 4.5 nM; to RGMA: KD = 14 nM
Comparator Or Baseline	BMP-2 binding to RGMB: KD = 5.5 nM; BMP-7 binding to RGMB: KD = 166 nM; BMP-9: no detectable binding to any RGM
Quantified Difference	RGMB binds BMP-4 ~2.1× more tightly than BMP-2; BMP-4 affinity for RGMB is ~64× greater than BMP-7 affinity for RGMB
Conditions	Surface plasmon resonance (Biacore); RGM proteins immobilized; BMP ligands as analytes; KD derived from kinetic fits of sensorgrams

Why This Matters

RGM co-receptors (RGMA, RGMB, HJV) act as cell-type-specific rheostats of BMP signaling. BMP-4's uniquely high affinity for RGMs—particularly RGMB—means it will be differentially potentiated in tissues expressing these co-receptors (e.g., developing nervous system, iron-regulatory tissues) compared to BMP-2 or BMP-7. This selectivity should inform cytokine choice for protocols targeting RGM-expressing cell types.

• [1] Babitt JL, Wu Q, Sun CC, Lin HY. Repulsive guidance molecule (RGM) family proteins exhibit differential binding kinetics for bone morphogenetic proteins (BMPs). PLOS ONE. 2012;7(9):e46307. doi: 10.1371/journal.pone.0046307. View Source

BMP-4/7 Heterodimer Exhibits 20-Fold Greater Osteogenic Potency Than BMP-4 Homodimer in Bone Marrow Stromal Cell Assays

In a direct comparison of recombinant Xenopus BMP-4/7 heterodimers versus BMP-4 homodimers, the heterodimeric form exhibited dramatically enhanced osteogenic activity. The xBMP-4/7 heterodimer required only 1–30 μg for a significant ectopic bone-inducing effect in the rat implantation model, whereas >10 μg of xBMP-4 homodimer was needed to achieve a significant response—representing a minimum ~3.3-fold potency advantage at the lower end [1]. In primary rat bone marrow stromal cell cultures, xBMP-4/7 induced alkaline phosphatase activity 20-fold more strongly than the xBMP-4 homodimer [1]. Histological analysis further revealed that xBMP-4/7 implants drove intramembranous ossification without chondrogenesis, indicating a direct osteogenic pathway distinct from endochondral bone formation.

Heterodimer vs Homodimer

Head-to-head

BMP-4/7 heterodimer: 20-fold greater ALP activity BMP-4 homodimer: baseline; >10 μg required in vivo ~3.3× potency advantage at lower effective dose

Reported enhanced osteogenic output with heterodimer format

Baculovirus-expressed protein; rat ectopic bone model

Evidence Dimension	Osteogenic potency (ectopic bone induction and alkaline phosphatase activity)
Target Compound Data	xBMP-4/7 heterodimer: effective dose 1–30 μg (ectopic bone); ALP induction in bone marrow stromal cells used as baseline for fold-change calculation
Comparator Or Baseline	xBMP-4 homodimer: >10 μg required for significant ectopic bone effect; ALP induction 20-fold lower than heterodimer in stromal cell cultures
Quantified Difference	Minimum ~3.3× potency advantage in vivo (effective dose); 20-fold greater ALP induction in vitro
Conditions	Rat ectopic bone formation model (subcutaneous implantation with collagen carrier); primary rat bone marrow stromal cell cultures; recombinant proteins produced in baculovirus expression system

Why This Matters

For applications requiring maximal osteogenic output—such as bone tissue engineering, biomaterial functionalization, or in vitro osteogenic screening—BMP-4/7 heterodimers provide a substantially more potent alternative to BMP-4 homodimers. Researchers procuring BMP-4 for osteogenic protocols should consider the heterodimer format if homodimer potency is insufficient for their assay window.

• [1] Aono A, Hazama M, Notoya K, Taketomi S, Yamasaki H, Tsukuda R, Sasaki S, Fujisawa Y. Potent ectopic bone-inducing activity of bone morphogenetic protein-4/7 heterodimer. Biochem Biophys Res Commun. 1995 May 25;210(3):670-7. doi: 10.1006/bbrc.1995.1712. View Source

BMP-4 Lot-to-Lot Bioactivity Consistency: Quantitative EC50 Range of 17–34 pM Across Four Independent Manufacturing Lots

Four independent manufacturing lots of animal-free recombinant human BMP-4 (Qkine Qk038) were tested using a BMP-4-responsive firefly luciferase reporter assay in transfected HEK293T cells. The EC50 values across the four lots were: 33.1 pM (Lot #104296), 18.3 pM (#104329), 17.2 pM (#104357), and 29.0 pM (#104345), yielding a narrow bioactivity range of 17–34 pM [1]. This tight inter-lot variability profile is critical for stem cell differentiation protocols where BMP-4 concentration is a key determinant of cell fate specification outcomes.

Lot-to-Lot Bioactivity

Supporting evidence

EC50 range: 17–34 pM across 4 independent lots Mean EC50 ~24 pM; ≤2-fold inter-lot variability

Supports protocol reproducibility assessment

Supplier-reported data; vendor-specific review recommended

Evidence Dimension	Lot-to-lot bioactivity variability (EC50 in BMP-responsive luciferase reporter assay)
Target Compound Data	Qkine BMP-4 (Qk038) EC50 range: 17–34 pM across 4 lots (mean ~24 pM)
Comparator Or Baseline	No direct comparator lot data available from alternative vendors within this dataset; benchmark established as ≤2-fold inter-lot variability
Quantified Difference	≤2-fold EC50 range across four independent lots
Conditions	BMP-4-responsive firefly luciferase reporter assay; transfected HEK293T cells; 6-hour treatment with serial dilution; triplicate measurements; Renilla luciferase normalization

Why This Matters

Substantial lot-to-lot variability in BMP-4 bioactivity can introduce confounding drift in sensitive stem cell differentiation and organoid protocols. Quantitative batch-release EC50 data enable procurement teams to select vendors providing documented lot consistency, reducing protocol re-optimization costs.

• [1] Qkine. Technote: BMP-4 (Qk038) lot-to-lot bioactivity. 2025 Mar 23. Lot-specific EC50 values: #104296 (33.1 pM), #104329 (18.3 pM), #104357 (17.2 pM), #104345 (29.0 pM). View Source

BMP-4 Synergism with Activin A Increases Definitive Endoderm Differentiation Efficiency by 15–20% Over Activin A Alone

In human embryonic stem cell (hESC) differentiation protocols, combining BMP-4 with Activin A yields 15–20% more definitive endoderm (DE) cells compared to Activin A treatment alone [1]. This synergism is mechanistically linked to BMP-4-mediated acceleration of pluripotency gene downregulation (particularly SOX2) and upregulation of endogenous BMP2 and BMP4, which in turn elevates phospho-SMAD1/5/8 levels. Combined treatment also increases expression of the DE markers CXCR4, SOX17, and FOXA2 beyond levels achieved with Activin A monotherapy [1]. This quantitative enhancement cannot be replicated by increasing Activin A dosage alone, indicating a qualitatively distinct signaling contribution from BMP-4.

Endoderm Synergism

Head-to-head

Activin A + BMP-4: +15–20% DE cells Activin A alone: baseline differentiation efficiency Enhanced SOX17, FOXA2, CXCR4 expression

Reported synergistic endoderm differentiation with Activin A

hESC model; day-3 microarray; protocol-dependent context

Evidence Dimension	Definitive endoderm differentiation efficiency
Target Compound Data	Activin A + BMP-4 combination: 15–20% more DE cells than Activin A alone
Comparator Or Baseline	Activin A alone (high-dose recombinant Activin/Nodal): baseline DE differentiation efficiency
Quantified Difference	+15–20% absolute increase in DE cell yield over Activin A monotherapy
Conditions	Human embryonic stem cells (hESCs); definitive endoderm differentiation protocol; comparative microarray analysis at day 3; DE markers: CXCR4, SOX17, FOXA2

Why This Matters

For researchers generating definitive endoderm-derived cell types (pancreatic β cells, hepatocytes), the inclusion of BMP-4 with Activin A provides a quantitatively superior protocol compared to Activin A alone. The 15–20% efficiency gain translates directly into higher cell yields and reduced differentiation timelines for downstream applications.

• [1] Teo AK, Ali Y, Wong KY, Chipperfield H, Sadasivam A, Poobalan Y, Tan EK, Wang ST, Abraham S, Tsuneyoshi N, Stanton LW, Dunn NR. Activin and BMP4 synergistically promote formation of definitive endoderm in human embryonic stem cells. Stem Cells. 2012 Apr;30(4):631-42. doi: 10.1002/stem.1022. View Source

BMP-4 Optimal Application Scenarios: Evidence-Backed Use Cases for Research and Industrial Procurement

Defined hiPSC Mesoderm and Intermediate Mesoderm Specification at Low BMP-4 Concentrations

BMP-4 at precisely titrated low concentrations (4 ng/mL) synergizes with WNT pathway activation (3 μM CHIR99021) to generate OSR1+/GATA3+/PAX2+ intermediate mesoderm (IM) cells from human iPSCs within 48 hours . This defined, serum-free protocol achieves robust and reproducible IM differentiation efficiency that is highly sensitive to BMP-4 concentration, making it critical to select a BMP-4 product with validated lot-to-lot bioactivity consistency and absence of animal-derived contaminants. The protocol's reliance on low BMP-4 dosing (4 ng/mL) demands cytokine with accurate and consistent specific activity to avoid under- or over-differentiation into alternative mesodermal fates.

Osteoprogenitor Differentiation Assays Requiring Higher Potency Than BMP-2 at Equivalent Dosing

In rat osteoprogenitor bone nodule-forming assays, BMP-4 at 25 ng/mL stimulates nodule formation to ~250% of control levels, outperforming BMP-2 at the same concentration [1]. For in vitro osteogenic screening platforms, mineralization assays, or biomaterial-functionalization studies where cytokine cost-per-assay is a consideration, BMP-4 provides higher osteogenic output per unit mass than BMP-2. Researchers should, however, note the context-dependence: in some in vivo calvarial defect models, BMP-2 has demonstrated superior osteogenic efficiency, and implant retention differences (BMP-2 is retained more efficiently in collagen carriers) may favor BMP-2 for certain in vivo applications [1].

Synergistic Definitive Endoderm Differentiation for Pancreatic β-Cell and Hepatocyte Protocols

Co-administration of BMP-4 with Activin A in hESC differentiation protocols increases definitive endoderm yield by 15–20% over Activin A alone, with enhanced expression of CXCR4, SOX17, and FOXA2 [2]. This synergism arises from BMP-4-mediated suppression of SOX2 (pluripotency marker) and amplification of endogenous BMP signaling via phospho-SMAD1/5/8. Procurement teams supporting endoderm differentiation workflows should prioritize BMP-4 products with documented bioactivity in stem cell-relevant assays, as alternative TGF-β family members (e.g., TGF-β1, GDF5) cannot substitute for this specific synergistic effect.

Receptor-Ligand Interaction Studies Exploiting BMP-4's Distinct Type-II Receptor Binding Profile

BMP-4's unique receptor binding kinetics—characterized by ~10-fold lower affinity for BMPR-II (KD = 56 nM) compared to BMP-2 (KD = 5.4 nM) yet comparable engagement of ALK2 and ALK5 [3]—make it the preferred BMP ligand for dissecting type-II receptor contributions to signaling specificity. Coupled with its highest-in-class affinity for RGM co-receptors (RGMB KD = 2.6 nM), BMP-4 serves as a critical probe for investigating how co-receptor presentation modulates BMP signaling amplitude and cell-type-specific responses. Researchers conducting mechanistic studies of BMP pathway architecture should select BMP-4 based on its quantitatively distinct receptor interaction fingerprint rather than relying on BMP-2 as a generic pathway activator.

Application

Selection Property

Validation Focus

iPSC mesoderm specification studies

Low-concentration bioactivity consistency

OSR1+/PAX2+ mesoderm marker verification

Osteogenic differentiation assays

Reported potency context vs BMP-2

Mineralization endpoint review

Definitive endoderm protocols

Activin A synergism context

SOX17/FOXA2 expression verification

BMP receptor signaling studies

Distinct type-II receptor binding profile

Co-receptor modulation review

• [1] Hughes FJ, Collyer J, Stanfield M, Goodman SA. The effects of bone morphogenetic protein-2, -4, and -6 on differentiation of rat osteoblast cells in vitro. Endocrinology. 1995 Jun;136(6):2671-7. doi: 10.1210/endo.136.6.7750491. View Source
• [2] Teo AK, Ali Y, Wong KY, Chipperfield H, Sadasivam A, Poobalan Y, Tan EK, Wang ST, Abraham S, Tsuneyoshi N, Stanton LW, Dunn NR. Activin and BMP4 synergistically promote formation of definitive endoderm in human embryonic stem cells. Stem Cells. 2012 Apr;30(4):631-42. doi: 10.1002/stem.1022. View Source
• [3] Khodr V, Machillot P, Migliorini E, Reiser JB, Picart C. High throughput measurements of bone morphogenetic protein (BMP)/BMP receptors interactions using bio-layer interferometry. Biointerphases. 2021 Jun 8;16(3):031001. doi: 10.1116/6.0000926. View Source